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Compound of Interest

Compound Name: 2-Hydroxyterephthalic acid

Cat. No.: B1213156

Essential Safety and Handling Guide for 2-
Hydroxyterephthalic Acid

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 2-Hydroxyterephthalic acid. Adherence to these
procedures is essential for ensuring personal safety and proper disposal.

Operational Plan: Step-by-Step Handling
Procedures

1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation
of dust or vapors.[1][2][3]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

Before handling, inspect all personal protective equipment (PPE) for integrity.

N

. Donning Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles that comply with NIOSH (US) or EN
166 (EU) standards.[5] A face shield should be used if there is a significant risk of splashing.

Skin Protection:
o Wear a lab coat or other protective clothing to prevent skin contact.[1][2]

o Handle the substance with impervious gloves.[5] Nitrile or butyl rubber gloves are
generally recommended for handling acids.[6] Regularly inspect gloves for any signs of
degradation or puncture.

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.[4]

. Handling the Chemical:
Avoid breathing dust, fumes, gas, mist, or vapors.[1][7]
Prevent contact with skin and eyes.[1]
Do not eat, drink, or smoke in the handling area.[3]
Weigh and transfer the solid material carefully to avoid creating dust.

Keep the container tightly closed when not in use and store in a dry, well-ventilated place.[1]

[5]
. In Case of Exposure or Spill:

Eye Contact: Immediately rinse cautiously with water for several minutes.[5][7] Remove
contact lenses if present and easy to do. Continue rinsing and seek medical attention if
irritation persists.[1][5]

Skin Contact: Take off immediately all contaminated clothing.[5] Wash the affected area with
plenty of soap and water.[1] If skin irritation occurs, get medical advice.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[1]
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Spill: For dry spills, carefully sweep up the material to avoid generating dust and place it in a
suitable, labeled container for disposal.[2]

5. Doffing PPE and Personal Hygiene:

Remove gloves and other PPE carefully, avoiding contamination of skin or personal clothing.

Wash hands and face thoroughly after handling the substance.[5]

Disposal Plan

» Dispose of 2-Hydroxyterephthalic acid and its containers in accordance with all applicable
national and local regulations.[5]

Do not mix with other waste.[5]

Leave the chemical in its original container if possible.[5]

Contaminated containers should be handled as the product itself.[5]

Do not allow the product to enter drains.[5]

Hazard and Protection Summary

Hazard Classification GHS Hazard Statement

Recommended Personal
Protective Equipment

Acute Oral Toxicity (Category H302: Harmful if swallowed[7]
Standard laboratory PPE

4) [8]
) o H315: Causes skin irritation[7] )
Skin Irritation (Category 2) 8] Impervious gloves, lab coat
o H319: Causes serious eye Safety goggles, face shield (if
Eye Irritation (Category 2A) S
irritation[7][8] needed)
Specific Target Organ Toxicity - ] ] )
) H335: May cause respiratory Use in a well-ventilated area;
Single Exposure (Category 3), o ) ]
irritation[7][8] respirator if needed

Respiratory System
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Experimental Workflow for Safe Handling

Workflow for Safe Handling of 2-Hydroxyterephthalic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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